Cas no 866838-03-1 (Ethyl 5-amino-1-benzyl-1h-pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-benzyl-1h-pyrazole-3-carboxylate
• CAS No: 866838-03-1
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 2191458
• PubChem ID: 4738556
• Update Time: 2025-04-21

Ethyl 5-amino-1-benzyl-1h-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-benzyl-1h-pyrazole-3-carboxylate
• DB-297546
• SCHEMBL14357208
• AKOS002664388
• ethyl5-amino-1-benzyl-1H-pyrazole-3-carboxylate
• Z478192982
• CS-0457483
• 866838-03-1

• Inchi： 1S/C13H15N3O2/c1-2-18-13(17)11-8-12(14)16(15-11)9-10-6-4-3-5-7-10/h3-8H,2,9,14H2,1H3
• InChI Key： FOFGXMBUPXKNSZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=C(N)N(CC2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 245.116426730Da
• Monoisotopic Mass: 245.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų